Cas no 895646-26-1 (3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one)

• Product Name: 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one
• CAS No: 895646-26-1
• MF: C₂₅H₂₂FNO₅S
• MW: 467.509289264679
• CID: 5916986
• PubChem ID: 16009669
• Update Time: 2025-08-02

3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Quinolinone, 3-[(4-ethoxyphenyl)sulfonyl]-6-fluoro-1-[(4-methoxyphenyl)methyl]-
• HMS1833C06
• NCGC00111539-01
• CHEMBL1878083
• C682-1210
• 3-((4-ethoxyphenyl)sulfonyl)-6-fluoro-1-(4-methoxybenzyl)quinolin-4(1H)-one
• 895646-26-1
• 3-(4-ethoxyphenyl)sulfonyl-6-fluoro-1-[(4-methoxyphenyl)methyl]quinolin-4-one
• AKOS001838089
• F1608-0511
• 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-[(4-methoxyphenyl)methyl]-1,4-dihydroquinolin-4-one
• 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

• Inchi： 1S/C25H22FNO5S/c1-3-32-20-9-11-21(12-10-20)33(29,30)24-16-27(15-17-4-7-19(31-2)8-5-17)23-13-6-18(26)14-22(23)25(24)28/h4-14,16H,3,15H2,1-2H3
• InChI Key： RYPIIUDEAKCOTO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(OC)C=C2)C2=C(C=C(F)C=C2)C(=O)C(S(C2=CC=C(OCC)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 467.12027214g/mol
• Monoisotopic Mass: 467.12027214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 809
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 81.3Ų

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 653.6±55.0 °C(Predicted)
• pka: 0.00±0.70(Predicted)

Additional information on 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-methoxyphenyl)methyl-1,4-dihydroquinolin-4-one

Introduction to 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-methoxyphenylmethyl)-1,4-dihydroquinolin-4-one (CAS No. 895646-26-1)

3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-methoxyphenylmethyl)-1,4-dihydroquinolin-4-one, commonly referred to by its CAS number 895646-26-1, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated quinoline core and a methoxyphenylmethyl substituent, which contribute to its potential therapeutic applications.

The ethoxybenzenesulfonyl group in the compound's structure plays a crucial role in enhancing its solubility and stability, making it an attractive candidate for various pharmaceutical formulations. The presence of the fluoro substituent is particularly noteworthy, as it can significantly influence the compound's biological activity and pharmacokinetic properties. Recent studies have highlighted the importance of fluorine atoms in drug design, as they can improve the lipophilicity and metabolic stability of molecules, thereby enhancing their therapeutic efficacy.

One of the key areas of research involving 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-methoxyphenylmethyl)-1,4-dihydroquinolin-4-one is its potential as an anti-inflammatory agent. Inflammation is a complex biological response to harmful stimuli and is a common feature of many diseases, including arthritis, asthma, and cardiovascular disorders. Preclinical studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines and mediators. This makes it a promising candidate for the development of new anti-inflammatory drugs with improved safety profiles.

Another significant aspect of this compound's pharmacological profile is its potential as an anticancer agent. Cancer remains one of the leading causes of mortality worldwide, and there is a continuous need for new and effective treatments. Research has demonstrated that 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-methoxyphenylmethyl)-1,4-dihydroquinolin-4-one can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival, such as the PI3K/Akt and MAPK pathways.

In addition to its anti-inflammatory and anticancer properties, this compound has also shown promise in neurodegenerative diseases. Neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease, are characterized by the progressive loss of neuronal function. Studies have indicated that 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-methoxyphenylmethyl)-1,4-dihydroquinolin-4-one can protect neurons from oxidative stress and prevent the aggregation of toxic protein species, which are key factors in the pathogenesis of these diseases.

The development of 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-methoxyphenylmethyl)-1,4-dihydroquinolin-4-one has been facilitated by advances in synthetic chemistry. The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent methodologies have focused on developing more efficient and environmentally friendly synthetic routes, such as those utilizing catalytic systems or green chemistry principles.

Clinical trials are an essential step in evaluating the safety and efficacy of new drugs before they can be approved for use in patients. While 3-(4-ethoxybenzenesulfonyl)-6-fluoro-1-(4-methoxyphenylmethyl)1,4-dihydroquinolin-4-one is still in the early stages of clinical development, preliminary results from Phase I trials have been encouraging. These trials have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits favorable pharmacokinetic properties. Further clinical studies are ongoing to assess its efficacy in specific disease indications.

In conclusion, 3-(4-ethoxybenzenesulfonyl) -6 - fluoro - 1 -( 4 - meth oxy phen ylm eth yl ) - 1 , 4 - di hy dro qui no lin - 4 - one (CAS No . 8956 46 - 26 - 1 ) represents a promising lead compound with diverse therapeutic potential . Its unique structural features , combined with its promising biological activities , make it an attractive target for further research and development . As our understanding of this compound continues to evolve , it holds great promise for addressing unmet medical needs across various disease areas .